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Compound of Interest

Compound Name: (2R)-2,3-dimethylbutan-1-ol

Cat. No.: B134954 Get Quote

An In-depth Technical Guide to the Physical Properties of (2R)-2,3-dimethylbutan-1-ol

This technical guide provides a comprehensive overview of the core physical properties of

(2R)-2,3-dimethylbutan-1-ol, targeted towards researchers, scientists, and professionals in

drug development. This document summarizes key quantitative data, details relevant

experimental protocols, and presents visual workflows for the determination of these properties.

Compound Identification and Core Properties
(2R)-2,3-dimethylbutan-1-ol is a chiral, branched-chain primary alcohol.[1] Its specific

stereochemistry makes it a valuable building block in asymmetric synthesis.[1][2]

Data Presentation: Physical and Chemical Properties
The following table summarizes the key physical and chemical identifiers for (2R)-2,3-
dimethylbutan-1-ol. It is important to note that while some experimental data, such as boiling

point, is more readily available for the racemic mixture (2,3-dimethylbutan-1-ol), the physical

properties of the individual enantiomers are expected to be identical in a non-chiral

environment.
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Property Value Source(s)

IUPAC Name (2R)-2,3-dimethylbutan-1-ol [1][3]

CAS Number 15019-27-9 [1][3]

Molecular Formula C₆H₁₄O [1][2][3][4][5]

Molecular Weight 102.17 g/mol [1][2][3]

Boiling Point
144.9 °C at 760 mmHg (for

racemic mixture)

Enthalpy of Vaporization
41.5 ± 1.0 kJ/mol (for racemic

mixture)
[6]

Experimental Protocols
This section details the methodologies for determining key physical properties of (2R)-2,3-
dimethylbutan-1-ol.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[7]

Apparatus:

Thiele tube

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil
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Procedure:

A small amount of the (2R)-2,3-dimethylbutan-1-ol sample is placed into the small test

tube.

A capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is

distributed evenly.[7]

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.[7]

The heat is then removed. The boiling point is the temperature at which the liquid is drawn

back into the capillary tube.[7]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[8][9]

Apparatus:

Graduated cylinder or pycnometer

Analytical balance

Procedure:

The mass of a clean, dry graduated cylinder (or pycnometer) is accurately measured using

an analytical balance.[9]
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A known volume of (2R)-2,3-dimethylbutan-1-ol is added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[10]

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.[9][11]

The density is calculated using the formula: Density = Mass / Volume.[8]

Determination of Solubility
This protocol outlines a general method for observing the solubility of (2R)-2,3-dimethylbutan-
1-ol in various solvents.

Apparatus:

Test tubes

Graduated pipettes

Vortex mixer (optional)

A selection of solvents (e.g., water, ethanol, acetone, hexane)

Procedure:

A specific volume (e.g., 1 mL) of the chosen solvent is added to a test tube.

A small, measured amount of (2R)-2,3-dimethylbutan-1-ol is added to the solvent.

The mixture is agitated (e.g., by shaking or using a vortex mixer) to facilitate dissolution.

The mixture is observed to determine if the alcohol has dissolved completely, is partially

soluble, or is insoluble. A single, clear phase indicates solubility.

The process can be repeated with increasing amounts of the alcohol to determine the

approximate solubility limit at a given temperature.[12]
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Mandatory Visualizations
The following diagrams illustrate the experimental workflows for determining the physical

properties of (2R)-2,3-dimethylbutan-1-ol.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.
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Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b134954?utm_src=pdf-body-img
https://www.benchchem.com/product/b134954?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. (2R)-2,3-dimethylbutan-1-ol | 15019-27-9 | Benchchem [benchchem.com]

2. Buy 2,3-Dimethylbutan-1-ol | 19550-30-2 [smolecule.com]

3. (2R)-2,3-Dimethylbutan-1-ol | C6H14O | CID 25021554 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2,3-dimethylbutan-1-ol | 15019-27-9; 19550-30-2 | Buy Now [molport.com]

5. lookchem.com [lookchem.com]

6. 1-Butanol, 2,3-dimethyl- [webbook.nist.gov]

7. chem.libretexts.org [chem.libretexts.org]

8. uoanbar.edu.iq [uoanbar.edu.iq]

9. chem.libretexts.org [chem.libretexts.org]

10. embibe.com [embibe.com]

11. wjec.co.uk [wjec.co.uk]

12. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

To cite this document: BenchChem. [(2R)-2,3-dimethylbutan-1-ol physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134954#2r-2-3-dimethylbutan-1-ol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b134954
https://www.smolecule.com/products/s1518610
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2_3-Dimethylbutan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2_3-Dimethylbutan-1-ol
https://www.molport.com/shop/compound/Molport-006-122-986
https://www.lookchem.com/ProductWholeProperty_LCPL367256.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19550302&Mask=4
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.benchchem.com/product/b134954#2r-2-3-dimethylbutan-1-ol-physical-properties
https://www.benchchem.com/product/b134954#2r-2-3-dimethylbutan-1-ol-physical-properties
https://www.benchchem.com/product/b134954#2r-2-3-dimethylbutan-1-ol-physical-properties
https://www.benchchem.com/product/b134954#2r-2-3-dimethylbutan-1-ol-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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